Cas no 1261824-06-9 (2,3,4,5-Tetrafluoro-3'-(trifluoromethyl)biphenyl)

• Product Name: 2,3,4,5-Tetrafluoro-3'-(trifluoromethyl)biphenyl
• CAS No: 1261824-06-9
• MF: C₁₃H₅F₇
• MW: 294.16762804985
• CID: 4992671
• Update Time: 2025-08-05

2,3,4,5-Tetrafluoro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrafluoro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5F7/c14-9-5-8(10(15)12(17)11(9)16)6-2-1-3-7(4-6)13(18,19)20/h1-5H
• InChI Key： QHELQJSQQWHRIL-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C1C=CC=C(C(F)(F)F)C=1)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Additional information on 2,3,4,5-Tetrafluoro-3'-(trifluoromethyl)biphenyl

Introduction to 2,3,4,5-Tetrafluoro-3'-(trifluoromethyl)biphenyl (CAS No. 1261824-06-9)

The compound 2,3,4,5-Tetrafluoro-3'-(trifluoromethyl)biphenyl (CAS No. 1261824-06-9) is a highly fluorinated aromatic compound with unique physical and chemical properties. This compound belongs to the family of biphenyl derivatives, which are widely studied for their applications in various fields such as electronics, optoelectronics, and materials science. The presence of multiple fluorine atoms in its structure contributes to its high stability, low dielectric constant, and excellent thermal properties.

Recent studies have highlighted the potential of biphenyl derivatives in advanced materials development. For instance, researchers have explored the use of fluorinated biphenyls in the fabrication of high-performance organic semiconductors. The trifluoromethyl group attached to the biphenyl ring in this compound further enhances its electronic properties, making it a promising candidate for applications in organic field-effect transistors (OFETs) and other electronic devices.

The synthesis of 2,3,4,5-Tetrafluoro-3'-(trifluoromethyl)biphenyl involves a multi-step process that typically includes fluorination and coupling reactions. Fluorination is a critical step in determining the final properties of the compound. Recent advancements in fluorination techniques have enabled the precise control of fluorine substitution patterns on the aromatic rings, leading to higher yields and better quality products.

In terms of physical properties, this compound exhibits a high melting point due to its strong intermolecular forces caused by the fluorine atoms. Its low dielectric constant makes it suitable for use in materials requiring minimal signal loss or interference. Additionally, the compound's thermal stability allows it to withstand high temperatures during processing or application.

One of the most exciting developments involving biphenyl derivatives is their integration into organic light-emitting diodes (OLEDs). The unique electronic properties of 2,3,4,5-Tetrafluoro-3'-(trifluoromethyl)biphenyl enable efficient charge transport and emission characteristics. Recent research has demonstrated that incorporating such compounds into OLED structures can significantly improve device efficiency and longevity.

Moreover, the compound's chemical inertness makes it ideal for use in harsh environments or under extreme conditions. Its resistance to oxidation and degradation under UV light further enhances its applicability in outdoor applications such as solar cells or sensors.

In conclusion, 2,3,4,5-Tetrafluoro-3'-(trifluoromethyl)biphenyl (CAS No. 1261824-06-9) is a versatile compound with a wide range of potential applications. Its unique combination of fluorinated aromatic rings and trifluoromethyl groups provides exceptional electronic and thermal properties that are highly sought after in modern materials science. As research continues to uncover new possibilities for this compound, it is poised to play a significant role in advancing technology across various industries.